7-benzoyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one

• CAS RN: 61085-33-4
• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 7-benzoyl-3-methylsulfanyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C16H13NO2S/c1-20-15-12-9-5-8-11(13(12)17-16(15)19)14(18)10-6-3-2-4-7-10/h2-9,15H,1H3,(H,17,19)
• InChI Key: OWFDJANJVJCVAH-UHFFFAOYSA-N
• Canonical SMILES: CSC1C2=C(C(=CC=C2)C(=O)C3=CC=CC=C3)NC1=O

Description

7-benzoyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 300 g. (1.52 mole) of 2-aminobenzophenone in 4 liters of methylene chloride was chilled to -40° C. and then treated with 204 g. (1.52 mole) of the ethyl α-(methylthio)acetate dissolved in 5 liters of methylene chloride. The reaction mixture was then cooled to -65° C. and treated dropwise with 500 ml. of a methylene chloride solution containing 164 g. (1.52 mole) of t-butylhypochlorite. After addition was complete, stirring was continued for 2 hr. at -70° C. treated with 182 g. (1.8 mole) of triethylamine and allowed to come to room temperature overnight. The methylene chloride solution was washed twice with 3 liters of ice water followed by drying over sodium sulfate and concentrating the dried solution to a yellow oil under reduced pressure. The oil was taken into 1.5 liters of methanol treated with 1 liter of 1N hydrochloric acid and refluxed for 2 hrs. After cooling in an ice bath 343 g. (79.9%) of crude produce was recovered after filtering and drying. Two recrystallizations from toluene gave creamy white flakes; m.p. 130° C.